Cas no 75304-70-0 (Methanone,[3,5-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-1H-pyrazol-1-yl]-4-pyridinyl-)
![Methanone,[3,5-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-1H-pyrazol-1-yl]-4-pyridinyl- structure](https://www.kuujia.com/scimg/cas/75304-70-0x500.png)
75304-70-0 structure
Product name:Methanone,[3,5-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-1H-pyrazol-1-yl]-4-pyridinyl-
Methanone,[3,5-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-1H-pyrazol-1-yl]-4-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,[3,5-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-1H-pyrazol-1-yl]-4-pyridinyl-
- [3,5-dimethyl-4-[(4-nitrophenyl)diazenyl]pyrazol-1-yl]-pyridin-4-ylmethanone
- DTXSID90315650
- NSC-295728
- 75304-70-0
- NSC295728
-
- Inchi: InChI=1S/C17H14N6O3/c1-11-16(20-19-14-3-5-15(6-4-14)23(25)26)12(2)22(21-11)17(24)13-7-9-18-10-8-13/h3-10H,1-2H3
- InChI Key: MMIHBSNMMPGBOK-UHFFFAOYSA-N
- SMILES: CC1=C(C(=NN1C(=O)C2=CC=NC=C2)C)N=NC3=CC=C(C=C3)[N+](=O)[O-]
Computed Properties
- Exact Mass: 350.11292
- Monoisotopic Mass: 350.113
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.39
- Boiling Point: 608°Cat760mmHg
- Flash Point: 321.5°C
- Refractive Index: 1.685
- PSA: 115.64
Methanone,[3,5-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-1H-pyrazol-1-yl]-4-pyridinyl- Related Literature
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Fred Wudl Energy Environ. Sci., 2013,6, 392-406
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Pablo Lozano-Reis,Ramón Sayós,José A. Rodriguez,Francesc Illas Phys. Chem. Chem. Phys., 2020,22, 26145-26154
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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4. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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